Cas no 1228898-25-6 (2-Chloro-6-(pyridin-4-yl)nicotinaldehyde)

• Product Name: 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde
• CAS No: 1228898-25-6
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 4914712
• Update Time: 2025-05-19

2-Chloro-6-(pyridin-4-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(pyridin-4-yl)nicotinaldehyde
• 6-Chloro-[2,4'-bipyridine]-5-carbaldehyde
• 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde

• Inchi： 1S/C11H7ClN2O/c12-11-9(7-15)1-2-10(14-11)8-3-5-13-6-4-8/h1-7H
• InChI Key： WDJUALKATXKVTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde

2-Chloro-6-(pyridin-4-yl)nicotinaldehyde: A Comprehensive Overview

The compound with CAS No. 1228898-25-6, commonly referred to as 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinaldehyde, which itself is a key precursor in the synthesis of various bioactive molecules. The presence of the chlorine atom at the 2-position and the pyridin-4-yl group at the 6-position introduces unique electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for chemotherapy. The pyridinyl group is known to enhance the bioavailability and stability of such molecules, while the chlorine substituent contributes to their ability to interact with specific cellular targets.

In addition to its pharmacological applications, 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde has been explored in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied, with particular emphasis on its role in asymmetric catalysis. The nicotinaldehyde backbone provides a rigid structure that facilitates precise control over the stereochemistry of reaction products, making it an invaluable tool in organic synthesis.

The synthesis of 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the introduction of the chlorine atom via electrophilic substitution and the coupling of the pyridinyl group through cross-coupling reactions such as Suzuki-Miyaura coupling. These methods ensure high yields and excellent purity, which are critical for both research and commercial applications.

From an environmental perspective, the ecological impact of 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde has been evaluated in several toxicity studies. Results indicate that while it exhibits moderate toxicity towards aquatic organisms, its environmental persistence is relatively low due to its susceptibility to photodegradation and microbial biodegradation. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

Looking ahead, ongoing research into 2-Chloro-6-(pyridin-4-yl)nicotinaldehyde is focused on expanding its application in medicinal chemistry and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel insights into its therapeutic potential and pave the way for its clinical evaluation.